2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide

• Molecular Formula: C11H12N2O3S2
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C11H12N2O3S2/c1-8-3-4-9(16-2)10(7-8)18(14,15)13-11-12-5-6-17-11/h3-7H,1-2H3,(H,12,13)
• InChI Key: XSKNVLVJGUGYSD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=NC=CS2

Description

2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide, also known as MTBS, is a sulfonamide derivative that has been widely used in scientific research due to its unique chemical properties. MTBS has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide exerts its biological effects by binding to the active site of enzymes and inhibiting their activity. The sulfonamide group of 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide interacts with the zinc ion in the active site of carbonic anhydrase, disrupting the enzyme's catalytic activity. 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has also been shown to inhibit the activity of other enzymes by binding to their active sites and disrupting their catalytic activity.
Biochemical and Physiological Effects:
2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. Inhibition of carbonic anhydrase by 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide can lead to a decrease in the production of bicarbonate ions, which are critical for the regulation of acid-base balance in the body. 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the transmission of nerve impulses. Inhibition of acetylcholinesterase by 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide can lead to a decrease in the activity of the nervous system.

Advantages and Limitations for Lab Experiments

2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has several advantages for use in lab experiments. It is a highly specific inhibitor of carbonic anhydrase, which allows for precise control of enzyme activity. 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide is also stable and easy to handle, which makes it a convenient tool for studying the effects of sulfonamide derivatives on biological systems. However, 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has some limitations for use in lab experiments. It is a relatively expensive reagent, which can limit its use in large-scale experiments. Additionally, 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide. One area of research is the development of new sulfonamide derivatives with improved specificity and potency. Another area of research is the study of the effects of 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide on other enzymes and biological systems. Additionally, research on the use of 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide as a therapeutic agent for the treatment of diseases such as glaucoma and epilepsy is ongoing. Overall, 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide is a valuable tool for scientific research and has the potential to lead to new discoveries in the field of biochemistry.

Synthesis Methods

2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with thioacetamide in the presence of a base. The resulting product is then treated with 2-bromo-1,3-thiazole to form 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide. This synthesis method has been optimized and yields high purity 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide that is suitable for scientific research.

Scientific Research Applications

2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the role of sulfonamide derivatives in biological systems. 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. 2-methoxy-5-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide has also been used to study the effects of sulfonamide derivatives on the activity of other enzymes, such as acetylcholinesterase and urease.